2,4-Dioxo-3-(p-tolyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid

• IUPAC Name: 3-(4-methylphenyl)-2,4-dioxo-1H-pyrimidine-5-carboxylic acid
• InChI: InChI=1S/C12H10N2O4/c1-7-2-4-8(5-3-7)14-10(15)9(11(16)17)6-13-12(14)18/h2-6H,1H3,(H,13,18)(H,16,17)
• InChI Key: QXKHGVCMKQENJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C(=CNC2=O)C(=O)O
• Molecular Formula: C12H10N2O4
• Molecular Weight: 246.22 g/mol

Description

The compound is a derivative of pyrimidine, which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. It is an essential base component of the genetic material of deoxyribonucleic acid.

Synthesis Analysis

While specific synthesis information for this compound is not available, pyrimidine derivatives can be synthesized via various methods. For instance, a series of 2,4,6-trisubstituted pyrimidines can be synthesized by reacting chalcone with guanidine hydrochloride.

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives can be determined using X-ray diffraction methods. The molecule often comprises of two six-membered rings which are abridged together through a network of C–N, N–N and C–N bonds.